Cas no 147030-47-5 (Acetic acid, [4-[(2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-)

• Product Name: Acetic acid, [4-[(2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-
• CAS No: 147030-47-5
• MF: C₂₁H₁₈I₂O₅
• MW: 604.173571109772
• CID: 1318200
• PubChem ID: 10897325
• Update Time: 2025-04-20

Acetic acid, [4-[(2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [4-[(2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-
• 2-[4-(2-butyl-1-benzofuran-3-carbonyl)-2,6-diiodophenoxy]acetic acid
• 2-n-butyl-3-(3,5-diiodo-4-carboxymethoxy-benzoyl)benzofuran
• BDBM50108808
• CHEMBL160703
• DTXSID10447503
• SCHEMBL3228984
• 2-(4-(2-Butylbenzofuran-3-carbonyl)-2,6-diiodophenoxy)acetic acid
• [4-(2-Butyl-benzofuran-3-carbonyl)-2,6-diiodo-phenoxy]-acetic acid
• BBJNWOVHBXFYFH-UHFFFAOYSA-N
• 147030-47-5

• Inchi： 1S/C21H18I2O5/c1-2-3-7-17-19(13-6-4-5-8-16(13)28-17)20(26)12-9-14(22)21(15(23)10-12)27-11-18(24)25/h4-6,8-10H,2-3,7,11H2,1H3,(H,24,25)
• InChI Key： BBJNWOVHBXFYFH-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1)C(C1C2C=CC=CC=2OC=1CCCC)=O)I)OCC(=O)O

Computed Properties

• Exact Mass: 603.92344
• Monoisotopic Mass: 603.92437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.74